Cas no 5728-45-0 (4-(3-Cyanophenyl)benzoic acid)

4-(3-Cyanophenyl)benzoic acid Properties

Names and Identifiers

• 3'-Cyano-[1,1'-biphenyl]-4-carboxylic acid
• 3'-CYANO-BIPHENYL-4-CARBOXYLIC ACID
• 4-(3-Cyanophenyl)benzoic acid
• 3'-Cyan-biphenyl-4-carbonsaeure
• 3'-cyano[1,1'-biphenyl]-4-carboxylic acid
• 3'-Cyano-4-biphenylcarboxylic acid
• +Expand

• MDL： MFCD04117359
• InChIKey： ITRBFYPHDCHMCY-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H9NO2/c15-9-10-2-1-3-13(8-10)11-4-6-12(7-5-11)14(16)17/h1-8H,(H,16,17)
• SMILES： C1=CC(=CC(=C1)C2=CC=C(C=C2)C(=O)O)C#N

Computed Properties

• Exact Mass: 223.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 17

Experimental Properties

• LogP: 2.92348
• PSA: 61.09000

4-(3-Cyanophenyl)benzoic acid Security Information

4-(3-Cyanophenyl)benzoic acid Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%